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Compound of Interest

Compound Name: Dimethylaminoborane

Cat. No.: B1631071 Get Quote

Introduction

Dimethylaminoborane (DMAB), with the chemical formula (CH₃)₂NHBH₃, is a versatile and

powerful reducing agent used in a variety of chemical applications. It is a white, crystalline solid

that is stable under normal conditions but is sensitive to moisture.[1][2] DMAB is employed as a

selective reducing agent in organic synthesis for reactions such as the reduction of aldehydes

and ketones to alcohols.[3] It also serves as a crucial reagent in the electroless deposition of

metals and alloys and has gained significant interest as a potential chemical hydrogen storage

material due to its ability to release hydrogen gas upon catalytic dehydrogenation.[3][4]

These application notes provide detailed protocols and safety information for researchers,

scientists, and drug development professionals working with DMAB.

Critical Safety Precautions
DMAB is a flammable solid that is toxic if swallowed or in contact with skin and harmful if

inhaled.[5][6] It can cause serious eye damage and may lead to an allergic skin reaction.[5]

Proper handling and storage are critical to ensure laboratory safety.

General Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood.[1][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1631071?utm_src=pdf-interest
https://www.benchchem.com/product/b1631071?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/52664.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1703672.htm
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/dimethylamineborane508.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/dimethylamineborane508.pdf
https://www.bingol.edu.tr/documents/ICNFA381.pdf
https://www.chemos.de/import/data/msds/GB_en/74-94-2-A0004245-GB-en.pdf
https://nano3dsystems.com/wp-content/uploads/2019/05/DMAB_SDS.pdf
https://www.chemos.de/import/data/msds/GB_en/74-94-2-A0004245-GB-en.pdf
https://pim-resources.coleparmer.com/sds/52664.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA89149~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2011:32:03~~Borane-dimethylamine%20complex~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

protective gloves, and a lab coat.[1][6]

Avoid generating dust.[1][7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][5]

Ground and bond all containers and receiving equipment to prevent static discharge.[5][6]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

Recommended storage is refrigerated (2-8 °C) under an inert gas like nitrogen.[1][6][8]

DMAB is moisture-sensitive; contact with water or moist air should be avoided as it can

release flammable gases.[1][2]

Store away from incompatible materials such as strong oxidizing agents, acids, and heavy

metal salts.[1]

Spill and First Aid Procedures:

In case of a spill, clean it up immediately, avoiding dust generation.[1] Remove all ignition

sources and use an electrically protected vacuum cleaner or wet-brushing for collection.[6]

If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[6][7]

If on skin: Wash off with soap and plenty of water and seek immediate medical attention.[6]

[7]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and consult a physician.[5][7]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[7]
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Hazard Summary Table
Hazard Class Description

Precautionary
Statements

Citations

Flammability
Flammable Solid

(Category 1)

P210: Keep away

from heat/sparks/open

flames/hot surfaces.

— No smoking.

[6][8]

Acute Toxicity
Toxic if swallowed

(Oral, Category 3)

P301+P310: IF

SWALLOWED:

Immediately call a

POISON CENTER or

doctor.

[6]

Acute Toxicity

Toxic in contact with

skin (Dermal,

Category 3)

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.

[6]

Eye Damage
Causes serious eye

damage

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

[5]

Incompatibility

Moisture sensitive;

Incompatible with

strong acids, oxidizing

agents.

Store under inert gas;

Keep away from

incompatible

materials.

[1][2]

General Experimental Workflow
Due to its sensitivity to moisture and air, reactions involving DMAB are typically performed

using standard Schlenk line or glovebox techniques to maintain an inert atmosphere (e.g.,

nitrogen or argon).
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Preparation

Reaction Setup

Work-up & Isolation

Dry Glassware
(Oven or Flame-Dried)

Purge with Inert Gas
(e.g., Nitrogen, Argon)

Add Reactants/Solvent
under Inert Atmosphere

Prepare Anhydrous Solvents

Weigh DMAB & Add
(under inert gas flow)

Set Reaction Temperature
(e.g., 0 °C to 40 °C)

Monitor Reaction
(TLC, GC, NMR)

Quench Reaction
(e.g., slow addition of 1M HCl at 0 °C)

Liquid-Liquid Extraction

Dry Organic Layer
(e.g., MgSO₄)

Purify Product
(Distillation, Chromatography)
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2 (CH₃)₂NHBH₃

(Dimethylaminoborane)

[(CH₃)₂NBH₂]₂
(Cyclic Dimer)

Dehydrogenation

2 H₂

(Hydrogen Gas)

Metal Catalyst
(e.g., Cu, Rh, Pt)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1631071#experimental-setup-for-reactions-involving-
dimethylaminoborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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